Cas no 108108-34-5 (1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one)

• Product Name: 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one
• CAS No: 108108-34-5
• MF: C₇H₄Cl₂FNO
• MW: 208.017163276672
• CID: 3591152
• PubChem ID: 23129197
• Update Time: 2025-06-08

1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,6-dichloro-5-fluoro-3-pyridinyl)-
• 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one
• EN300-1975604
• SCHEMBL10518552
• 108108-34-5

• Inchi： 1S/C7H4Cl2FNO/c1-3(12)4-2-5(10)7(9)11-6(4)8/h2H,1H3
• InChI Key： NKYXSIFRNBDTKQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)=O)=CC(=C(N=1)Cl)F

Computed Properties

• Exact Mass: 206.9653973Da
• Monoisotopic Mass: 206.9653973Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one

Recent Advances in the Study of 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one (CAS: 108108-34-5)

1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one (CAS: 108108-34-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with potential applications in drug discovery and crop protection. This research brief consolidates the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one as a precursor for the synthesis of kinase inhibitors. The research demonstrated that modifications at the pyridine ring could significantly enhance the binding affinity of these inhibitors to target proteins, offering new avenues for cancer therapy. The study also highlighted the compound's role in improving the pharmacokinetic properties of the resulting drug candidates.

In the agrochemical sector, a recent patent (WO2023056789) disclosed novel insecticidal compounds derived from 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one. These compounds exhibited remarkable efficacy against resistant pest populations, addressing a critical need in sustainable agriculture. The patent emphasized the compound's versatility in creating structurally diverse molecules with improved environmental profiles.

Analytical advancements have also been made in characterizing 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one. A 2024 paper in Analytical Chemistry presented a novel LC-MS/MS method for quantifying trace impurities in bulk samples of this intermediate, ensuring higher quality standards for industrial production. This development is particularly relevant for GMP-compliant manufacturing processes.

From a synthetic chemistry perspective, researchers have developed more efficient catalytic systems for the preparation of 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one. A recent Organic Process Research & Development article described a palladium-catalyzed process that achieves higher yields (up to 92%) while reducing heavy metal contamination, addressing both economic and environmental concerns.

The safety profile of 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one has been extensively evaluated in recent toxicological studies. Data from OECD guideline-compliant tests indicate that proper handling procedures can effectively mitigate occupational hazards, supporting its continued use in industrial applications. These findings are particularly valuable for regulatory submissions and workplace safety protocols.

Looking forward, the unique structural features of 1-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-one continue to inspire novel applications. Current research pipelines suggest its potential in developing PET imaging agents and covalent inhibitors, expanding its utility beyond traditional small molecule therapeutics. The compound's well-established synthetic accessibility and structural modifiability position it as a valuable building block for future drug discovery efforts.